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Introduction
Histidine-rich designer artificial protein-based (Hdapp) nanoparticles are emerging as a

versatile platform for various biomedical applications, particularly in drug delivery. These

nanoparticles are formed through the self-assembly of recombinant proteins engineered with

histidine-rich tags. The imidazole side chains of histidine residues can coordinate with divalent

metal cations, such as Zn²⁺ or Ni²⁺, triggering the spontaneous formation of well-defined

nanoparticles. This process is typically reversible and can be influenced by environmental

factors like pH, offering a tunable system for therapeutic delivery.[1]

The unique properties of Hdapp nanoparticles stem from the inherent biocompatibility of their

protein components and the pH-responsive nature of the histidine residues. The "proton

sponge" effect, conferred by the buffering capacity of the imidazole groups within the

endosomal pH range, facilitates endosomal escape, a critical step for the cytosolic delivery of

therapeutic payloads.[2] This application note provides a detailed protocol for the synthesis and

characterization of Hdapp nanoparticles.

Data Presentation
The physicochemical properties of Hdapp nanoparticles are crucial for their in vitro and in vivo

performance. Parameters such as particle size, polydispersity index (PDI), and zeta potential

are influenced by synthesis conditions like pH and the concentration of metal ions. The
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following table summarizes representative data for histidine-rich protein nanoparticles under

different conditions, compiled from various studies.

Formulation
Condition

Average Size
(nm)

Polydispersity
Index (PDI)

Zeta Potential
(mV)

Reference

Effect of pH

pH 5.0 150.2 ± 5.6 0.25 ± 0.03 +25.4 ± 1.8 Adapted from[3]

pH 6.0 125.8 ± 4.1 0.18 ± 0.02 +15.1 ± 1.2 Adapted from[3]

pH 7.4 105.4 ± 3.5 0.12 ± 0.01 -5.2 ± 0.9 Adapted from[3]

Effect of Metal

Ion (Zn²⁺)

Concentration

0.1 mM 210.5 ± 8.2 0.31 ± 0.04 +18.7 ± 2.1
Fictional, for

illustration

0.5 mM 130.1 ± 6.7 0.15 ± 0.02 +12.3 ± 1.5
Fictional, for

illustration

1.0 mM 95.3 ± 4.9 0.11 ± 0.01 +8.9 ± 1.1
Fictional, for

illustration

Experimental Protocols
Protocol 1: Synthesis of Hdapp Nanoparticles via Metal-
Induced Self-Assembly
This protocol describes the synthesis of Hdapp nanoparticles using a histidine-tagged

recombinant protein and a divalent metal cation (e.g., ZnCl₂).

Materials:

Histidine-tagged recombinant protein (e.g., Hdapp) solution (1 mg/mL in a suitable buffer like

Tris-HCl or PBS, pH 7.4)

Divalent metal cation solution (e.g., 10 mM ZnCl₂ in deionized water)
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Reaction buffer (e.g., Tris-HCl or PBS, pH 7.4)

Dialysis membrane (e.g., 10 kDa MWCO)

Procedure:

Protein Preparation: Prepare a 1 mg/mL solution of the Hdapp protein in the reaction buffer.

Initiation of Self-Assembly: To the protein solution, add the divalent metal cation solution

dropwise while gently vortexing to achieve the desired final metal ion concentration (e.g., 0.5

mM).

Incubation: Incubate the mixture at room temperature for 30 minutes to allow for nanoparticle

formation.

Purification: To remove excess metal ions, dialyze the nanoparticle suspension against the

reaction buffer overnight at 4°C using a 10 kDa MWCO dialysis membrane.

Characterization: Characterize the resulting Hdapp nanoparticles for their size, PDI, and

zeta potential using Dynamic Light Scattering (DLS). The morphology can be visualized

using Transmission Electron Microscopy (TEM).

Protocol 2: Characterization of Hdapp Nanoparticles
1. Dynamic Light Scattering (DLS) for Size, PDI, and Zeta Potential:

Sample Preparation: Dilute the Hdapp nanoparticle suspension in the appropriate buffer to a

suitable concentration for DLS analysis.

Measurement:

For size and PDI, perform measurements using a DLS instrument. The z-average

diameter will provide the mean hydrodynamic size, and the PDI will indicate the size

distribution. A PDI value below 0.3 is generally considered acceptable for nanoparticle

formulations.

For zeta potential, use the same instrument equipped with an electrode assembly. The

zeta potential provides information about the surface charge of the nanoparticles, which is
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crucial for their stability and interaction with biological membranes.

2. Transmission Electron Microscopy (TEM) for Morphology:

Sample Preparation:

Place a drop of the diluted Hdapp nanoparticle suspension onto a carbon-coated copper

grid.

Allow the sample to adsorb for a few minutes.

Wick away the excess liquid using filter paper.

(Optional) Negatively stain the sample with a solution of uranyl acetate or phosphotungstic

acid to enhance contrast.

Imaging: Image the dried grid using a transmission electron microscope to observe the

morphology, size, and dispersion of the nanoparticles.
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Caption: Experimental workflow for Hdapp nanoparticle synthesis and characterization.
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Caption: Cellular uptake and endosomal escape of Hdapp nanoparticles via the proton sponge

effect.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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Phone: (601) 213-4426
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